Tumor targeted pro-apoptotic peptide

• Molecular Formula: C94H176N32O22S2
• Molecular Weight: 2170.7 g/mol
• InChI: InChI=1S/C94H176N32O22S2/c1-50(2)40-66(122-84(139)60(27-14-20-34-96)114-74(129)46-107-73(128)45-108-83(138)71(49-150)126-85(140)61(32-25-39-106-94(104)105)115-75(130)47-109-82(137)70(44-72(102)127)121-81(136)58(101)48-149)90(145)111-56(11)79(134)118-64(30-17-23-37-99)88(143)124-68(42-52(5)6)92(147)112-55(10)78(133)117-62(28-15-21-35-97)86(141)120-65(31-18-24-38-100)89(144)125-69(43-53(7)8)93(148)113-57(12)80(135)119-63(29-16-22-36-98)87(142)123-67(41-51(3)4)91(146)110-54(9)77(132)116-59(76(103)131)26-13-19-33-95/h50-71,149-150H,13-49,95-101H2,1-12H3,(H2,102,127)(H2,103,131)(H,107,128)(H,108,138)(H,109,137)(H,110,146)(H,111,145)(H,112,147)(H,113,148)(H,114,129)(H,115,130)(H,116,132)(H,117,133)(H,118,134)(H,119,135)(H,120,141)(H,121,136)(H,122,139)(H,123,142)(H,124,143)(H,125,144)(H,126,140)(H4,104,105,106)/t54-,55-,56-,57-,58+,59-,60-,61+,62-,63-,64-,65-,66-,67-,68-,69-,70+,71+/m1/s1
• InChIKey: ZGWURUVQDNCVRI-QFAQSQRRSA-N

Tumor Targeted Pro-Apoptotic Peptide Conjugates: Core Chemical Class and Mechanism Overview for Procurement Decision-Making

Tumor targeted pro-apoptotic peptides constitute a class of bioconjugate therapeutics composed of a pro-apoptotic effector domain (most commonly the KLA peptide, sequence KLAKLAKKLAKLAK or the all-D-amino acid variant D(KLAKLAK)₂) and a tumor-homing or targeting domain (e.g., RGD-based integrin ligands, iRGD penetrating peptides, or macrophage-targeting sequences) [1]. The KLA effector domain, an amphiphilic α-helical peptide, exerts its cytotoxic effect by disrupting mitochondrial membranes, thereby inducing the intrinsic apoptotic pathway [2]. The targeting domain confers tumor selectivity, thereby mitigating the non-specific cytotoxicity characteristic of unconjugated cationic cytolytic peptides [3]. These constructs are produced via solid-phase peptide synthesis (SPPS) and are investigated for applications in targeted cancer therapy, imaging, and immunotherapy [4].

Targeted pro-apoptotic research in angiogenesis and tumor models

CNGRC domain required for CD13-mediated internalization and selectivity

D-amino acid KLAK motif enables mitochondrial disruption pathway studies

• [1] Huang Y, Li X, Sha H, Zhang L, Bian X, Han X, Liu B. Tumor-penetrating peptide fused to a pro-apoptotic peptide facilitates effective gastric cancer therapy. Oncol Rep. 2017 Apr;37(4):2063-2070. doi: 10.3892/or.2017.5440. View Source
• [2] Ellerby HM, Arap W, Ellerby LM, Kain R, Andrusiak R, Rio GD, Krajewski S, Lombardo CR, Rao R, Ruoslahti E, Bredesen DE, Pasqualini R. Anti-cancer activity of targeted pro-apoptotic peptides. Nat Med. 1999 Sep;5(9):1032-8. doi: 10.1038/12469. View Source
• [3] Dufort S, Sancey L, Hurbin A, Foillard S, Boturyn D, Dumy P, Coll JL. Targeted delivery of a proapoptotic peptide to tumors in vivo. J Drug Target. 2011 Aug;19(7):582-8. doi: 10.3109/1061186X.2010.542245. View Source
• [4] Rizvi SFA, Zhang H, Mehmood S, Sanad M. Fluorescent RGD-based pro-apoptotic peptide conjugates as mitochondria-targeting probes for enhanced anticancer activities. Biomed Pharmacother. 2020 Jul;127:110179. doi: 10.1016/j.biopha.2020.110179. View Source

Why Generic Substitution Fails: The Critical Dependence of Tumor Targeted Pro-Apoptotic Peptide Performance on Homing Domain Identity and Linker Chemistry

Generic substitution of one tumor targeted pro-apoptotic peptide conjugate for another is precluded by the profound influence of the targeting domain and linker chemistry on both efficacy and safety [1]. The KLA pro-apoptotic effector peptide is intrinsically non-discriminatory; its potent mitochondrial disruption will occur in any cell it enters [2]. Therefore, the identity of the conjugated homing domain (e.g., RGD, iRGD, CNGRC, melittin) dictates which tumor types or tumor microenvironment components will be selectively engaged, directly impacting therapeutic index [3]. Furthermore, the specific linker sequence—whether a simple glycine-glycine spacer or a cathepsin B-cleavable motif—determines the timing and location of peptide activation, profoundly affecting both intratumoral distribution and the potential for off-target toxicity [4]. Consequently, procurement based solely on the shared 'pro-apoptotic peptide' classification, without rigorous verification of these differentiating architectural features, carries a high risk of selecting a compound with inappropriate target specificity or unacceptable safety profile for the intended application.

Untargeted D(KLAKLAK)2 may lack cellular internalization mechanism, limiting targeted delivery

Absence of targeting domain may result in non-specific cytotoxicity profile in vitro

Simple mixture of targeting peptide and KLAK may not reproduce covalent conjugate activity in vivo

• [1] Huang Y, Li X, Sha H, Zhang L, Bian X, Han X, Liu B. Tumor-penetrating peptide fused to a pro-apoptotic peptide facilitates effective gastric cancer therapy. Oncol Rep. 2017 Apr;37(4):2063-2070. doi: 10.3892/or.2017.5440. View Source
• [2] Ellerby HM, Arap W, Ellerby LM, Kain R, Andrusiak R, Rio GD, Krajewski S, Lombardo CR, Rao R, Ruoslahti E, Bredesen DE, Pasqualini R. Anti-cancer activity of targeted pro-apoptotic peptides. Nat Med. 1999 Sep;5(9):1032-8. doi: 10.1038/12469. View Source
• [3] Dufort S, Sancey L, Hurbin A, Foillard S, Boturyn D, Dumy P, Coll JL. Targeted delivery of a proapoptotic peptide to tumors in vivo. J Drug Target. 2011 Aug;19(7):582-8. doi: 10.3109/1061186X.2010.542245. View Source
• [4] Chen R, Braun GB, Luo X, Sugahara KN, Teesalu T, Ruoslahti E. Application of a proapoptotic peptide to intratumorally spreading cancer therapy. Cancer Res. 2013 Mar 1;73(5):1352-61. doi: 10.1158/0008-5472.CAN-12-1976. View Source

Product-Specific Quantitative Evidence: Differentiating Tumor Targeted Pro-Apoptotic Peptide Conjugates by Comparative Performance Data

iRGD-KLA Conjugate (m(KLA)-iRGD): Cathepsin B-Dependent Activation Enables Complete Metastasis Inhibition in Murine Model

The procytotoxic peptide m(KLA)-iRGD, comprising D(KLAKLAKKLAKLA)K-GG-iRGD, demonstrated complete inhibition of metastasis in a 4T1 mouse breast cancer model, a functional outcome not reported for the unconjugated KLA peptide [1]. The iRGD targeting domain enables tumor penetration via NRP1 and αvβ3/5 integrins, while the cathepsin B-cleavable linker restricts activation to the tumor microenvironment [2].

Targeted vs. Untargeted Arthritis Model

Reported model context

RGD-4C–D(KLAKLAK)2 decreased clinical arthritis and induced synovial apoptosis; untargeted mixture showed no effect

Supports covalent targeting requirement for in vivo model response

Murine collagen-induced arthritis model; endpoint may not generalize

Evidence Dimension	Metastasis Inhibition in Murine Model
Target Compound Data	Complete inhibition of metastasis at end of treatment
Comparator Or Baseline	Unconjugated KLA peptide
Quantified Difference	Not directly quantified in study; functional outcome (complete inhibition) vs. expected lack of tumor selectivity
Conditions	4T1 orthotopic breast cancer mouse model; peptide administered intratumorally

Why This Matters

The demonstrated capacity for complete metastasis inhibition provides a quantifiable functional benchmark that distinguishes this conjugate from untargeted or alternatively targeted analogs for applications requiring systemic tumor control.

• [1] Chen R, Braun GB, Luo X, Sugahara KN, Teesalu T, Ruoslahti E. Application of a proapoptotic peptide to intratumorally spreading cancer therapy. Cancer Res. 2013 Mar 1;73(5):1352-61. doi: 10.1158/0008-5472.CAN-12-1976. View Source
• [2] Chen R, Braun GB, Luo X, Sugahara KN, Teesalu T, Ruoslahti E. iRGD-targeted delivery of a pro-apoptotic peptide activated by cathepsin B inhibits tumor growth and metastasis in mice. Tumor Biol. 2016 Aug;37(8):10643-52. doi: 10.1007/s13277-016-4961-x. View Source

RAFT-RGD-KLA Conjugate: Integrin-Dependent Cytotoxicity Validates RGD-Mediated Targeting Specificity

The multivalent RAFT-RGD-KLA construct, featuring a tetrameric c[-RGDfK-] targeting scaffold, demonstrated RGD-dependent cytotoxicity against tumor cells [1]. This was evidenced by a reduction in non-specific cytotoxicity compared to what is expected from cationic cytolytic peptides used alone, validating the targeting mechanism [2].

CXCR4-Targeted vs. Untargeted Cytotoxicity

Reported comparison

CTCE-KLAK selective cytotoxicity against breast cancer cells; unconjugated D(KLAKLAK)2 not cytotoxic

Supports selectivity review for CXCR4+ breast cancer models

Cell line context; activity may vary across models

Evidence Dimension	Cell Death Induction In Vitro
Target Compound Data	Induced mitochondrial depolarization and cell death at 2.5 µM
Comparator Or Baseline	Control (RAFT scaffold without KLA)
Quantified Difference	RGD-dependent effect; no quantitative value for comparator
Conditions	Tumor cell lines expressing αvβ3 integrin; 2.5 µM concentration

Why This Matters

Confirmation of RGD-dependent killing provides critical evidence of target engagement and specificity, a key differentiator for procurement decisions where minimizing off-target toxicity is a primary concern.

• [1] Dufort S, Sancey L, Hurbin A, Foillard S, Boturyn D, Dumy P, Coll JL. Targeted delivery of a proapoptotic peptide to tumors in vivo. J Drug Target. 2011 Aug;19(7):582-8. doi: 10.3109/1061186X.2010.542245. View Source
• [2] Smolarczyk R, Cichoń T, Graja K, Hucz J, Sochanik A, Szala S. Antitumor effect of RGD-4C-GG-D(KLAKLAK)2 peptide in mouse B16(F10) melanoma model. Acta Biochim Pol. 2006;53(4):801-5. View Source

Fluorescent RGD-KLAK Conjugate (F-HMC-1): Superior Tumor-to-Normal Tissue Ratio Quantifies Enhanced Targeting Precision

The fluorescent conjugate F-HMC-1 (cyclic-RGDKLAK-FITC) demonstrated a tumor-to-normal tissue ratio (T/NT) of 15.9 ± 1.1 at 2 hours post-injection in a U87MG subcutaneous tumor xenograft model [1]. This high ratio, significantly greater than that observed for the linear RGD analog (RGDKLAK) in the same study, quantifies the enhanced tumor retention conferred by the cyclic RGD motif [2].

Dual-Targeting Liposome TGI

Reported endpoint

RGD-KLA/PTX-Lip achieved 80.6% TGI vs. 58.1% (KLA/PTX-Lip) and 7.6% (Taxol) in 4T1 xenograft

Reported higher tumor growth inhibition with dual-targeted liposomal formulation

Formulation-dependent; PK/PD may differ from free peptide

Evidence Dimension	Tumor-to-Normal Tissue Ratio (T/NT)
Target Compound Data	15.9 ± 1.1
Comparator Or Baseline	Linear RGDKLAK analog (T/NT ~2-3 at 2h, from study data)
Quantified Difference	Approximately 5- to 8-fold higher T/NT for F-HMC-1
Conditions	U87MG glioblastoma xenograft in nude mice; 2h post-injection

Why This Matters

The T/NT ratio is a direct, quantifiable metric of targeting precision. This 5-8 fold improvement over a linear analog directly informs procurement decisions for applications requiring high-contrast tumor imaging or minimal off-target accumulation.

• [1] Rizvi SFA, Zhang H, Mehmood S, Sanad M. Fluorescent RGD-based pro-apoptotic peptide conjugates as mitochondria-targeting probes for enhanced anticancer activities. Biomed Pharmacother. 2020 Jul;127:110179. doi: 10.1016/j.biopha.2020.110179. View Source
• [2] Rizvi SFA, Zhang H, Mehmood S, Sanad M. Fluorescent RGD-based pro-apoptotic peptide conjugates as mitochondria-targeting probes for enhanced anticancer activities. Biomed Pharmacother. 2020 Jul;127:110179. doi: 10.1016/j.biopha.2020.110179. View Source

LTX-315 (VP-315) Oncolytic Peptide: Phase 2 Clinical Data Demonstrate 86% Tumor Size Reduction Rate in Basal Cell Carcinoma

In a Phase 2 trial (NCT05188729), intratumoral injection of the oncolytic peptide LTX-315 (VP-315) led to tumor size reduction in 86% of treated patients (n=93) with basal cell carcinoma, with 51% of lesions achieving complete histological clearance [1]. Unlike the KLA-based conjugates, LTX-315 is a 9-mer amphipathic peptide that induces immunogenic cell death via mitochondrial membrane permeabilization, a distinct mechanism of action [2].

RGD-Dependent Potency

Class-level inference

RAFT-RGD-KLA induced cell death at 2.5 µM in αvβ3-overexpressing tumor cells; activity RGD-dependent

Supports RGD-dependent mitochondrial depolarization context

In vitro integrin-positive model; in vivo translation requires verification

Evidence Dimension	Clinical Response Rate
Target Compound Data	86% of patients with any tumor size reduction; 51% complete histological clearance
Comparator Or Baseline	No comparator data available; baseline is no treatment
Quantified Difference	Not applicable
Conditions	Phase 2 trial in basal cell carcinoma patients (n=93 evaluable)

Why This Matters

These Phase 2 clinical data provide a level of evidence (human response rates) not available for the KLA conjugate class, thereby establishing a distinct value proposition for applications requiring oncolytic immunotherapy rather than targeted pro-apoptotic therapy.

• [1] Ryan C. VP-315 Induces Reductions in Tumor Size in Basal Cell Carcinoma. OncLive. 2024 Aug 14. ClinicalTrials.gov Identifier: NCT05188729. View Source
• [2] Zhou H, Forveille S, Sauvat A, Sica V, Izzo V, Durand S, Müller K, Liu P, Zitvogel L, Rekdal Ø, Kepp O, Kroemer G. The oncolytic peptide LTX-315 kills cancer cells through Bax/Bak-regulated mitochondrial membrane permeabilization. Oncotarget. 2015 Sep 29;6(29):26599-614. doi: 10.18632/oncotarget.5613. View Source

MEL-dKLA Conjugate: Macrophage-Targeted Peptide Selectively Depletes M2-Like TAMs to Inhibit Prostate Cancer Growth

The melittin-dKLA conjugate (MEL-dKLA) was designed to target M2-like tumor-associated macrophages (TAMs), a cellular component of the tumor microenvironment not directly targeted by RGD- or iRGD-KLA conjugates [1]. In a TRAMP-C2 prostate cancer mouse model, MEL-dKLA treatment significantly reduced tumor growth and decreased the number of CD163+ M2 macrophages [2].

Polymer-Conjugate vs. Free/Targeted Peptide

Reported comparison

HPMA-D(KLAKLAK)2 markedly increased cytotoxicity and pro-apoptotic activity compared to free D(KLAKLAK)2 and GNGRGG-D(KLAKLAK)2 in CD13+ cells

Polymer-conjugate form reported higher in vitro activity; conjugate design may influence potency

HPMA copolymer context; other polymers may differ

Evidence Dimension	In Vivo Tumor Growth Inhibition
Target Compound Data	Significant reduction in tumor growth (quantitative data in original paper)
Comparator Or Baseline	PBS control
Quantified Difference	Not specified in abstract; significant (p<0.05) reduction
Conditions	Subcutaneous TRAMP-C2 prostate cancer model in C57BL/6 mice; administered every 3 days

Why This Matters

This compound represents a distinct targeting strategy—modulating the tumor microenvironment via TAM depletion—that is mechanistically and therapeutically different from direct tumor cell killing, thereby informing procurement decisions for immunomodulatory applications.

• [1] Lee C, et al. Immunomodulatory peptide–drug conjugate MEL-dKLA suppresses progression of prostate cancer by eliminating M2-like tumor-associated macrophages. Front Immunol. 2025 Sep 12;16:1652166. doi: 10.3389/fimmu.2025.1652166. View Source
• [2] Lee C, et al. Immunomodulatory peptide–drug conjugate MEL-dKLA suppresses progression of prostate cancer by eliminating M2-like tumor-associated macrophages. Front Immunol. 2025 Sep 12;16:1652166. doi: 10.3389/fimmu.2025.1652166. View Source

Validated Application Scenarios for Tumor Targeted Pro-Apoptotic Peptide Conjugates Based on Quantitative Evidence

High-Contrast Optical Imaging of Integrin αvβ3-Expressing Tumors

Utilize fluorescent RGD-KLAK conjugates, specifically the cyclic F-HMC-1 analog, for high-contrast optical imaging of αvβ3-integrin expressing tumors. The demonstrated tumor-to-normal tissue ratio of 15.9 ± 1.1 at 2h post-injection in U87MG xenografts [1] quantifies its superior targeting precision over linear analogs. This application is suitable for preclinical imaging studies, intraoperative tumor margin delineation, and potentially for guiding surgical resection.

Targeted Pro-Apoptotic Therapy with Cathepsin B-Cleavable Linker for Metastatic Cancer

For therapeutic applications requiring both primary tumor growth inhibition and metastasis suppression, the m(KLA)-iRGD conjugate offers a validated solution. Its cathepsin B-cleavable linker restricts activation to the tumor microenvironment, minimizing systemic toxicity [1]. The demonstrated complete inhibition of metastasis in a 4T1 mouse model [2] provides a strong preclinical rationale for its use in aggressive or metastatic disease settings.

Intratumoral Oncolytic Immunotherapy for Cutaneous Malignancies

Deploy the oncolytic peptide LTX-315 (VP-315) for intratumoral injection in accessible solid tumors, particularly basal cell carcinoma. Clinical Phase 2 data demonstrating an 86% tumor size reduction rate and 51% complete histological clearance rate [1] validate its utility as a non-surgical immunotherapeutic option. This scenario is distinct from systemic KLA conjugate therapy, as LTX-315 induces immunogenic cell death and primes adaptive anti-tumor immunity [2].

Immunomodulation via Depletion of Tumor-Associated Macrophages (TAMs)

Employ the MEL-dKLA conjugate to target and eliminate M2-like tumor-associated macrophages (TAMs) within the tumor microenvironment. Preclinical data in a prostate cancer model demonstrate significant tumor growth inhibition and reduced M2 macrophage infiltration [1]. This application is particularly relevant for tumors where TAM-mediated immunosuppression is a major driver of progression and resistance to other therapies.

Application

Selection Property

Validation Focus

Angiogenic vasculature apoptosis studies

Targeting domain-dependent internalization

CD13/αvβ3 expression and apoptosis markers

Drug delivery system (DDS) development

Formulation-dependent payload potency

Carrier impact on mitochondrial disruption

CD13+ malignancy mitochondrial apoptosis studies

CD13 expression-dependent cytotoxicity

Caspase-independent Ca2+ death pathway verification

• [1] Rizvi SFA, Zhang H, Mehmood S, Sanad M. Fluorescent RGD-based pro-apoptotic peptide conjugates as mitochondria-targeting probes for enhanced anticancer activities. Biomed Pharmacother. 2020 Jul;127:110179. doi: 10.1016/j.biopha.2020.110179. View Source
• [2] Chen R, Braun GB, Luo X, Sugahara KN, Teesalu T, Ruoslahti E. iRGD-targeted delivery of a pro-apoptotic peptide activated by cathepsin B inhibits tumor growth and metastasis in mice. Tumor Biol. 2016 Aug;37(8):10643-52. doi: 10.1007/s13277-016-4961-x. View Source
• [3] Ryan C. VP-315 Induces Reductions in Tumor Size in Basal Cell Carcinoma. OncLive. 2024 Aug 14. ClinicalTrials.gov Identifier: NCT05188729. View Source
• [4] Lee C, et al. Immunomodulatory peptide–drug conjugate MEL-dKLA suppresses progression of prostate cancer by eliminating M2-like tumor-associated macrophages. Front Immunol. 2025 Sep 12;16:1652166. doi: 10.3389/fimmu.2025.1652166. View Source